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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desmetryn is a pre- and post-emergence herbicide belonging to the triazine class, used to
control annual broad-leaved weeds and grasses in various crops. Monitoring its residues in
environmental and agricultural samples is crucial to ensure food safety and environmental
protection. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and
widely used analytical technique for the sensitive and selective quantification of pesticide
residues like Desmetryn. This application note provides a detailed protocol for the
guantification of Desmetryn in various matrices using GC-MS, including sample preparation,
instrument parameters, and expected performance characteristics.

Principle of the Method

The method involves the extraction of Desmetryn from the sample matrix using the
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The extract is then
analyzed by GC-MS. The gas chromatograph separates Desmetryn from other components in
the sample extract based on its volatility and interaction with the GC column. The mass
spectrometer then detects and quantifies Desmetryn based on its unique mass spectrum,
providing high selectivity and sensitivity.
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Experimental Protocols
Sample Preparation (QUEChERS Method)

This protocol is a general guideline and may need to be optimized for specific matrices.

Materials:

Homogenized sample (e.g., soil, water, crop material)

o Acetonitrile (ACN), pesticide residue grade

e Magnesium sulfate (anhydrous)

e Sodium chloride (NaCl)

o Disodium citrate sesquihydrate

e Trisodium citrate dihydrate

e Primary secondary amine (PSA) sorbent

e C18 sorbent

e 50 mL and 15 mL polypropylene centrifuge tubes

o \ortex mixer

Centrifuge

Procedure:

e Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For water samples, 10
mL can be used directly.

e Add 10 mL of acetonitrile to the tube.

o Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, and 0.5 g disodium citrate sesquihydrate).
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o Immediately cap and shake the tube vigorously for 1 minute.
e Centrifuge at = 3000 x g for 5 minutes.

o Transfer the upper acetonitrile layer to a 15 mL dSPE (dispersive solid-phase extraction)
tube containing 150 mg PSA, 900 mg MgSOa, and 150 mg C18.

» Vortex for 30 seconds.
o Centrifuge at = 3000 x g for 5 minutes.

e The supernatant is ready for GC-MS analysis. Transfer an aliquot to a 2 mL autosampler vial.

GC-MS Instrumentation and Parameters

The following parameters are a starting point and may require optimization for your specific
instrument.
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Parameter

Setting

Gas Chromatograph

Agilent 7890B GC or equivalent

Mass Spectrometer

Agilent 5977B MSD or equivalent

Column

HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film

thickness) or equivalent

Injection Volume 1L
Injector Temperature 250 °C
Injection Mode Splitless

Carrier Gas

Helium at a constant flow of 1.2 mL/min

Oven Program

Initial 70°C for 2 min, ramp at 25°C/min to
150°C, then ramp at 10°C/min to 280°C, hold for

5 min

Transfer Line Temp.

280 °C

lon Source Temp.

230 °C

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Selective lon Monitoring (SIM)

Quantifier lon (m/z)

213

Qualifier lons (M/z)

198, 151

Reference RT

Approximately 19.50 min[1]

Data Presentation: Quantitative Performance

The following table summarizes the expected performance characteristics for the GC-MS
analysis of Desmetryn. These values are typical for multi-residue pesticide analysis and
should be verified through in-house method validation.
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Parameter Expected Value
Linearity (R?) >0.99

Limit of Detection (LOD) 1-5 pg/kg

Limit of Quantification (LOQ) 5-15 ug/kg
Recovery (%) 70-120
Precision (%RSD) <20

Mandatory Visualizations
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Caption: Experimental workflow for Desmetryn quantification by GC-MS.
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Caption: Logical relationship of the GC-MS technique for Desmetryn analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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